Cas no 86396-16-9 (Butanoic acid, 2,3-dioxo-, methyl ester (9CI))

• Product Name: Butanoic acid, 2,3-dioxo-, methyl ester (9CI)
• CAS No: 86396-16-9
• MF: C₅H₆O₄
• MW: 130.098742008209
• CID: 991592
• PubChem ID: 11829462
• Update Time: 2025-04-20

Butanoic acid, 2,3-dioxo-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,3-dioxo-, methyl ester (9CI)
• methyl pyruvoyl formate
• Methyl 2,3-dioxobutanoate
• AKOS017514230
• 86396-16-9
• SCHEMBL5269839

• Inchi： 1S/C5H6O4/c1-3(6)4(7)5(8)9-2/h1-2H3
• InChI Key： QMPAVHOWLGXEAB-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)=O)=O

Computed Properties

• Exact Mass: 130.02660867g/mol
• Monoisotopic Mass: 130.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 60.4Ų